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Compound of Interest

Compound Name: Diisopropyl phosphonate

Cat. No.: B126414

An In-depth Technical Guide to Diisopropyl Phosphonate: Physical and Chemical Properties

Diisopropyl phosphonate (CAS No. 1809-20-7) is an organophosphorus compound that
serves as a versatile intermediate in organic synthesis, particularly within the pharmaceutical
and fine chemical industries.[1][2] Its utility stems from a unique combination of physical and
chemical characteristics that allow for its participation in a variety of chemical transformations.
This guide provides a comprehensive overview of the physical and chemical properties of
diisopropyl phosphonate, along with experimental protocols and logical relationship diagrams
to support researchers, scientists, and drug development professionals.

Physical Properties

Diisopropyl phosphonate is a clear, colorless to yellow liquid at room temperature.[1][3][4] It
is soluble in water, a property that simplifies reaction work-ups and certain formulation
processes.[2][3] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Diisopropyl Phosphonate
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Property Value Source(s)
Molecular Formula CeH1503P [11[31[5]
Molecular Weight 166.16 g/mol [31[5]
Appearance Clear, colorless to yellow liquid  [1][3][4]
Boiling Point 195.513 °C [3]

Density 0.997 g/cm? [3]

Flash Point 90.254 °C [3]

Purity >98% - 299% [1131[4][5]
Solubility Soluble in water [2][3]

Chemical Properties and Reactivity

The chemical behavior of diisopropyl phosphonate is dictated by its structure, which includes
a reactive P-H bond and two isopropyl ester groups.[1] It is stable under normal conditions but
IS sensitive to moisture.[6]

Table 2: Chemical and Safety Information for Diisopropyl Phosphonate
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Property Description Source(s)

Diisopropy! hydrogen
Synonyms phosphite, Phosphorous Acid [51[6]
Diisopropy! Ester

N Stable under normal
Stability N _ " [6]
conditions; moisture sensitive.

The P-H bond is nucleophilic
Reactivity and adds to unsaturated [7]

systems.

Strong oxidizing agents, strong
Incompatible Materials acids, strong bases, acid [6]
chlorides.

Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (CO2), Oxides [6]

of phosphorus.

Diisopropyl phosphonate is a key reactant in the Pudovik reaction, which involves the base-
promoted nucleophilic addition of the P-H bond to unsaturated systems like aldehydes, imines,
and alkenes.[7] This reaction is instrumental in the synthesis of a-hydroxyphosphonates, which
are known for their bioactive properties.[7]

Experimental Protocols
Synthesis of Diisopropyl Phosphonate

A common method for synthesizing diisopropyl phosphonate involves the esterification of
phosphorus trichloride with isopropyl alcohol.[1]

Protocol:

e To a solution of isopropyl alcohol in a suitable solvent (e.g., dichloromethane) at a controlled
temperature (e.g., 0-10 °C), phosphorus trichloride is added dropwise.

e The reaction mixture is stirred for a specified period to allow for complete reaction.
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o Careful hydrolysis is then carried out to yield diisopropyl phosphonate.

e The product is purified, typically by distillation under reduced pressure, to achieve high purity
(299%).[1]

Pudovik Reaction for the Synthesis of a-
Hydroxyphosphonates

The following is a general protocol for the Pudovik reaction using diisopropyl phosphonate
and an aldehyde.

Protocol:
» Diisopropyl phosphonate and an aldehyde (e.g., trans-cinnamaldehyde) are mixed.[7]
e Abase, such as triethylamine, is added to the mixture.[7]

e The reaction mixture is heated with continuous stirring for a set duration (e.g., 10 hours at 75
°0).[7]

¢ Upon cooling, the solid product precipitates and is collected by filtration.

e The crude product can be further purified by recrystallization.

Characterization Techniques

The identity and purity of diisopropyl phosphonate and its derivatives are typically confirmed
using a suite of spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and 3P NMR are used to
elucidate the structure of the molecule. For example, in the characterization of a derivative,
the 31P{*H} NMR spectrum shows a sharp singlet, and the *H NMR provides information
about the protons and their coupling to the phosphorus atom.[7][8]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
determine the exact mass of the molecule, confirming its elemental composition.[7]
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¢ Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule.[7]
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Caption: Logical relationship of Diisopropyl Phosphonate's properties and applications.
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Caption: Experimental workflow for the synthesis of Diisopropyl Phosphonate.
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Caption: Simplified diagram of the Pudovik reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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